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Compound of Interest

Compound Name: Tosyl-L-asparagine

CAS No.: 36212-66-5

Cat. No.: B554801

Get Quote

This guide provides a comprehensive technical overview of Nα-Tosyl-L-asparagine (Tos-L-

Asn-OH), a derivative of the proteinogenic amino acid L-asparagine. Designed for researchers,

chemists, and professionals in drug development, this document delves into the compound's

fundamental properties, synthesis, applications, and the critical scientific principles governing

its use.

Core Compound Identity and Properties
Nα-Tosyl-L-asparagine is characterized by the attachment of a tosyl (p-toluenesulfonyl) group

to the alpha-amino group of L-asparagine. This modification significantly alters the chemical

properties of the parent amino acid, primarily by converting the basic amino group into a non-

basic sulfonamide. This change has profound implications for its utility in chemical synthesis.
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Property Value Source(s)

Chemical Name
N2-[(4-Methylphenyl)sulfonyl]-

L-asparagine

Synonyms

(S)-2-[(4-

Tolylsulfonyl)amino]succinamic

Acid, Tos-Asn-OH

CAS Number
36212-66-5 (Primary), 62743-

18-4
[1][2]

Molecular Formula C₁₁H₁₄N₂O₅S [1]

Molecular Weight 286.31 g/mol [1]

Appearance White Solid

Melting Point 169-170 °C (decomposes) [1]

Solubility
Soluble in DMSO and warm

water
[1]

Note on CAS Numbers: While 36212-66-5 is the most commonly cited CAS number for this

compound, the number 62743-18-4 also appears in some supplier databases. Researchers

should verify the specific product documentation.

Synthesis of Nα-Tosyl-L-asparagine: A Mechanistic
Perspective
The synthesis of Nα-Tosyl-L-asparagine is a classic example of nucleophilic acyl substitution,

typically achieved via the Schotten-Baumann reaction. This method involves the acylation of

the amino acid's nucleophilic α-amino group with p-toluenesulfonyl chloride in the presence of a

base.

Causality in Experimental Design
The choice of reaction conditions is critical for maximizing yield and purity.
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The Nucleophile: L-asparagine serves as the nucleophile. Its α-amino group attacks the

electrophilic sulfur atom of the tosyl chloride.

The Electrophile: p-Toluenesulfonyl chloride (TsCl) is the tosylating agent. The electron-

withdrawing nature of the sulfonyl group and the chlorine leaving group makes the sulfur

atom highly electrophilic.

The Base: A base, typically sodium hydroxide or sodium carbonate, is essential. It serves

two purposes: first, to deprotonate the amino group, increasing its nucleophilicity, and

second, to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction.

Maintaining a basic pH prevents the protonation of the unreacted amine, which would render

it non-nucleophilic.

The Solvent: The reaction is typically performed in an aqueous medium, often with a co-

solvent like diethyl ether or dioxane to help solubilize the tosyl chloride.

Experimental Workflow: Synthesis Protocol
Below is a detailed, self-validating protocol for the laboratory-scale synthesis of Nα-Tosyl-L-
asparagine.

Materials:

L-asparagine monohydrate

p-Toluenesulfonyl chloride (TsCl)

Sodium hydroxide (NaOH)

Diethyl ether

Concentrated Hydrochloric Acid (HCl)

Distilled water

pH indicator paper or pH meter

Procedure:
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Dissolution: In a flask equipped with a magnetic stirrer, dissolve L-asparagine monohydrate

in an aqueous solution of sodium hydroxide (e.g., 1 M NaOH) at room temperature. The

molar ratio of NaOH to L-asparagine should be approximately 2:1 to ensure the solution

remains basic throughout the reaction.

Addition of Tosyl Chloride: In a separate container, dissolve p-toluenesulfonyl chloride in

diethyl ether. Add this solution dropwise to the stirring L-asparagine solution over 30-45

minutes. The reaction is exothermic; maintain the temperature between 15-25 °C using an

ice bath if necessary.

Reaction: After the addition is complete, allow the mixture to stir vigorously at room

temperature for 2-3 hours. Monitor the pH periodically and add more NaOH solution if it

drops below 9, ensuring the amino group remains reactive.

Workup - Phase Separation: Transfer the reaction mixture to a separatory funnel. The

aqueous layer contains the sodium salt of the product, while the ether layer contains

unreacted tosyl chloride and its hydrolysis byproduct, p-toluenesulfonic acid. Separate the

layers and wash the aqueous layer with a fresh portion of diethyl ether to remove organic

impurities.

Precipitation: Cool the aqueous layer in an ice bath. Slowly acidify the solution by adding

concentrated HCl dropwise while stirring. The Nα-Tosyl-L-asparagine product is insoluble in

acidic aqueous solution and will precipitate as a white solid. Continue adding acid until the

pH reaches approximately 2.

Isolation and Purification: Collect the precipitate by vacuum filtration. Wash the solid with

cold, distilled water to remove any inorganic salts. Recrystallization from a suitable solvent

system, such as an ethanol-water mixture, can be performed for further purification.

Drying and Characterization: Dry the purified product in a vacuum oven. The final product

can be characterized by determining its melting point and using techniques like NMR and IR

spectroscopy to confirm its structure and purity.
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Reactants Preparation

Reaction Step Purification
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Comparison of common amino-protecting groups.

Precursor in Asymmetric Synthesis
Nα-Tosyl-L-asparagine, as a chiral molecule derived from the natural chiral pool, can serve as

a valuable starting material or ligand in asymmetric synthesis. The tosyl group imparts specific

steric and electronic properties that can be exploited to control the stereochemical outcome of

a reaction. Chiral ligands derived from amino acids are widely used in transition-metal-

catalyzed reactions to produce enantiomerically pure products, which is a cornerstone of

modern pharmaceutical development. [3][4][5]The defined stereocenter of Nα-Tosyl-L-
asparagine can be used to induce chirality in a wide array of chemical transformations.

Broader Context: The Biochemistry of Asparagine
Understanding the parent molecule is key to appreciating its derivatives. L-asparagine is a non-

essential amino acid, meaning it can be synthesized by the human body. This synthesis is
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catalyzed by asparagine synthetase, which converts L-aspartate and glutamine into L-

asparagine and glutamate. [6] This pathway is of significant interest in oncology. Certain cancer

cells, particularly those of acute lymphoblastic leukemia (ALL), have low levels of asparagine

synthetase and are dependent on extracellular asparagine. [7][8][9]The therapeutic enzyme L-

asparaginase exploits this dependency by hydrolyzing circulating L-asparagine to L-aspartate

and ammonia, thereby starving the cancer cells and inducing apoptosis. [8][10][11]While Nα-

Tosyl-L-asparagine is not directly used in this context, the study of asparagine metabolism

highlights the critical role of this amino acid and drives research into related chemical entities.
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Simplified overview of L-asparagine metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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